4-Fluoroethcathinone (hydrochloride)

Specification

• Molecular Formula: C11H14FNO · HCl
• Molecular Weight: 231.7
• Standard InChI: InChI=1S/C11H14FNO.ClH/c1-3-13-8(2)11(14)9-4-6-10(12)7-5-9;/h4-8,13H,3H2,1-2H3;1H
• Standard InChI Key: KSMMRYYEQUTTBB-UHFFFAOYSA-N
• SMILES: O=C(C(C)NCC)C1=CC=C(F)C=C1.Cl

Introduction

Chemical Identity and Properties

4-Fluoroethcathinone hydrochloride is characterized by the chemical name 2-(ethylamino)-1-(4-fluorophenyl)propan-1-one, monohydrochloride. The compound is known by various synonyms, including 4-FEC.

Structural Properties

4-Fluoroethcathinone belongs to the cathinone class of compounds and is structurally related to flephedrone (4-fluoromethcathinone). The key difference is that 4-FEC contains an ethylamine group instead of the methylamine group found in 4-FMC. This modification results in the following properties:

Property	Value
Molecular Formula	C₁₁H₁₄FNO - HCl
Molecular Weight	231.7 g/mol
CAS Number	2705473-25-0
Physical Appearance	Solid (hydrochloride salt)

The molecular structure consists of a phenyl ring with a fluorine substituent at the 4-position, a propan-1-one backbone, and an ethylamino group. The hydrochloride salt form is created by the addition of hydrochloric acid to the free base, improving stability and solubility characteristics.

Pharmacology and Mechanism of Action

4-Fluoroethcathinone is a stimulant of the cathinone class and shares structural similarities with both naturally occurring cathinone and synthetic derivatives. While specific pharmacological data on 4-FEC is limited in the search results, inferences can be made based on its structural relationship to other cathinones.

Pharmacological Classification

As a member of the synthetic cathinone family, 4-FEC is classified as a stimulant. Cathinones generally function as monoamine reuptake inhibitors and/or releasing agents, affecting dopamine, norepinephrine, and serotonin neurotransmitter systems.

Legal Status and Regulatory Control

The legal status of 4-Fluoroethcathinone varies by jurisdiction. The compound has been sold as a designer drug, placing it within the category of new psychoactive substances that may be subject to various controls.

Unlike its close relative 4-fluoromethcathinone (flephedrone), which has been explicitly scheduled in many countries including the United States, United Kingdom, China, Sweden, Denmark, Lithuania, Poland, Brazil, and Australia, specific scheduling information for 4-FEC was limited in the search results.